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Compound of Interest

Compound Name: 1,2-Dibromo-3-iodobenzene

CAS No.: 1191934-06-1

Cat. No.: B3220177

Get Quote

Executive Summary & Core Directive
1,2-Dibromo-3-iodobenzene (CAS: 1191934-06-1) is a polyhalogenated aromatic

intermediate used primarily in cross-coupling reactions (e.g., Suzuki-Miyaura).[1] Proper

disposal is critical not merely for regulatory compliance but to prevent the formation of

persistent organic pollutants (POPs) and toxic dioxins during downstream thermal treatment.

Immediate Action Required:

Classification: Treat as Hazardous Waste – Halogenated Organic Solid.

Segregation: Strictly segregate from strong oxidizers and non-halogenated organic solvents.

Disposal Path: High-temperature incineration with acid gas scrubbing.

Hazard Identification & Physical Properties
Before handling waste, verify the material properties to ensure compatibility with waste

containers.[1]
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Property Data Operational Implication

Physical State Solid (Crystalline)

Use wide-mouth HDPE or

glass jars; do not use narrow-

neck solvent cans.

Melting Point ~60–65 °C

Store in cool areas; waste

containers must not be stored

near heat sources.

Reactivity
Stable; Incompatible with

Strong Oxidizers

CRITICAL: Do not dispose of

in the same container as nitric

acid, perchlorates, or

permanganates.[1]

Hazards (GHS)
H315 (Skin), H319 (Eye), H335

(Resp)

Standard PPE (Nitrile gloves,

safety goggles) is mandatory

during waste transfer.[1]

Halogen Content High (Br, I)

Must be flagged for

incineration facilities to

manage acid gas generation

(HBr, HI).[1]

Personal Protective Equipment (PPE)
Hand Protection: Nitrile gloves (minimum 0.11 mm thickness). Double-gloving recommended

if handling solutions.

Eye Protection: Chemical splash goggles (ANSI Z87.1).

Respiratory Protection: If handling large quantities of fine powder outside a fume hood, use

an N95 or P100 particulate respirator.[1]

Body Protection: Standard flame-resistant lab coat and closed-toe shoes.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation
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The most common error in disposing of polyhalogenated benzenes is misclassification as

general "organic solid waste."

Pure Substance (Unused/Expired): Keep in original container if possible, or transfer to a

compatible waste container.[1]

Reaction Mixtures (Solids/Precipitates): Filter solids from solvents. Dispose of the filtrate as

Halogenated Solvent Waste and the filter cake/solid as Halogenated Solid Waste.

Contaminated Debris: Weighing boats, paper towels, and gloves heavily contaminated with

the substance must go into the Halogenated Solid Waste stream, not regular trash.[1]

Phase 2: Containerization
Select Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear glass

jar with a chemically resistant screw cap (Teflon/PTFE lined).

Why? Polyhalogenated compounds can leach plasticizers from low-quality plastics over

time; HDPE is resistant.

Labeling: Attach a hazardous waste label before adding waste.[2]

Constituents: Write "1,2-Dibromo-3-iodobenzene" (Do not use abbreviations like "DBIB").

Hazard Checkbox: Check "Toxic" and "Irritant."

Phase 3: Operational Workflow (Visualized)
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Waste Generation
(1,2-Dibromo-3-iodobenzene)

Is the waste Solid or Liquid?

Solid Waste
(Pure compound, filter cake, debris)

Solid

Liquid/Solution Waste
(Dissolved in solvent)

Solution

CRITICAL CHECK:
Are Oxidizers present?

Container: Wide-mouth HDPE Jar
Label: 'Halogenated Organic Solid'

Satellite Accumulation Area
(Secondary Containment)

Container: Solvent Carboy
Label: 'Halogenated Solvent Waste'

No Oxidizers No Oxidizers

Perform Reductive Quench
(Sodium Thiosulfate)

Yes (e.g. KMnO4, HNO3)

After Neutralization

EHS Pickup -> Incineration

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and containerization of 1,2-Dibromo-3-
iodobenzene waste streams.
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Regulatory & Compliance Framework
RCRA Classification (USA)
While 1,2-Dibromo-3-iodobenzene is not explicitly listed on the EPA's "P" or "U" lists (40 CFR

§ 261.33), it must be managed as hazardous waste based on:

Toxicity Characteristic: If the waste stream contains other regulated solvents or heavy

metals.

Generator Knowledge: As a halogenated aromatic, it poses environmental persistence risks.

[1]

Best Practice: Most institutions classify this under a "Halogenated Organic" profile (e.g.,

Profile Code H041 or similar vendor-specific codes).[1]

Waste Codes (Typical):

If mixed with spent halogenated solvents (DCM, Chloroform): F002.[1]

If pure solid: Non-RCRA Regulated (unless characteristic), but State-Regulated Hazardous

Waste in many jurisdictions (e.g., California, Massachusetts).[1]

Destruction Method
The only acceptable final disposal method is High-Temperature Incineration (Rotary Kiln) at a

permitted TSDF (Treatment, Storage, and Disposal Facility).[1]

Why? Low-temperature combustion of brominated/iodinated aromatics can generate

polybrominated dibenzo-p-dioxins and dibenzofurans (PBDD/Fs). High temperature

(>1100°C) ensures complete mineralization.

Emergency Spill Procedures
In the event of a bench-top spill of solid 1,2-Dibromo-3-iodobenzene:

Isolate: Alert nearby personnel.

Protect: Don PPE (Gloves, Goggles, N95).[1]
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Contain: Do not dry sweep if dust generation is likely. Use a wet wipe or a dedicated HEPA

vacuum.

Clean: Wipe the area with acetone or ethyl acetate to solubilize residue, then wash with soap

and water.

Dispose: Place all cleanup materials (wipes, gloves) into the Halogenated Solid Waste

container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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